Cas no 1785763-47-4 (1-Allyl-3-chloro-1H-1,2,4-triazole)

• Product Name: 1-Allyl-3-chloro-1H-1,2,4-triazole
• CAS No: 1785763-47-4
• MF: C₅H₆ClN₃
• MW: 143.574239253998
• MDL: MFCD27995999
• CID: 4705206
• Update Time: 2023-08-15

1-Allyl-3-chloro-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-allyl-3-chloro-1H-1,2,4-triazole
• FCH2518203
• T6054
• 1H-1,2,4-triazole, 3-chloro-1-(2-propenyl)-
• 1-Allyl-3-chloro-1H-1,2,4-triazole

• MDL： MFCD27995999
• Inchi： 1S/C5H6ClN3/c1-2-3-9-4-7-5(6)8-9/h2,4H,1,3H2
• InChI Key： DIYQRJHMWQHYBU-UHFFFAOYSA-N
• SMILES： ClC1N=CN(CC=C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 106
• Topological Polar Surface Area: 30.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides